Cas no 857547-92-3 (benzothiophene-2,3-dicarbonitrile)

benzothiophene-2,3-dicarbonitrile structure
857547-92-3 structure
Product Name:benzothiophene-2,3-dicarbonitrile
CAS No:857547-92-3
MF:C10H4N2S
MW:184.217160224915
CID:1846548
Update Time:2024-11-19

benzothiophene-2,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • benzothiophene-2,3-dicarbonitrile
    • 1-Benzothiophen-2,3-dicarbonitril
    • 1-benzothiophene-2,3-dicarbonitrile
    • LogP
    • Benzo[b]thiophene-2,3-dicarbonitrile
    • Inchi: 1S/C10H4N2S/c11-5-8-7-3-1-2-4-9(7)13-10(8)6-12/h1-4H
    • InChI Key: JMJLQBWRHVDSGG-UHFFFAOYSA-N
    • SMILES: C12=CC=CC=C1C(C#N)=C(C#N)S2

Computed Properties

  • Exact Mass: 184.01
  • Monoisotopic Mass: 184.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 75.8A^2

Experimental Properties

  • Density: 1.37
  • Melting Point: 148 °C
  • Boiling Point: 424.2°C at 760 mmHg
  • Flash Point: 210.3°C
  • Refractive Index: 1.694
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